Cas no 1823268-58-1 (7-Bromo-1-methyl-pyrazolo[4,3-b]pyridine)

• Product Name: 7-Bromo-1-methyl-pyrazolo[4,3-b]pyridine
• CAS No: 1823268-58-1
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• MDL: MFCD28347006
• CID: 5082958
• PubChem ID: 130120827
• Update Time: 2026-03-01

7-Bromo-1-methyl-pyrazolo[4,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-bromo-1-methyl-pyrazolo[4,3-b]pyridine
• 7-Bromo-1-methyl-1H-pyrazolo[4,3-b]pyridine
• D97036
• 1H-?Pyrazolo[4,?3-?b]?pyridine, 7-?bromo-?1-?methyl-
• SY323910
• starbld0017188
• CS-0310342
• 1823268-58-1
• MFCD28347006
• 7-bromo-1-methylpyrazolo[4,3-b]pyridine
• SCHEMBL22323309
• PS-20059
• DB-170141
• 7-Bromo-1-methyl-pyrazolo[4,3-b]pyridine

• MDL： MFCD28347006
• Inchi： 1S/C7H6BrN3/c1-11-7-5(8)2-3-9-6(7)4-10-11/h2-4H,1H3
• InChI Key： VIBSLPWZDPAOPI-UHFFFAOYSA-N
• SMILES： BrC1=CC=NC2C=NN(C)C=21

Computed Properties

• Exact Mass: 210.97451g/mol
• Monoisotopic Mass: 210.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30.7

Additional information on 7-Bromo-1-methyl-pyrazolo[4,3-b]pyridine

Professional Introduction to 7-Bromo-1-methyl-pyrazolo[4,3-b]pyridine (CAS No. 1823268-58-1)

7-Bromo-1-methyl-pyrazolo[4,3-b]pyridine, with the CAS number 1823268-58-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazolo[4,3-b]pyridine class, a scaffold known for its diverse biological activities and potential therapeutic applications. The presence of a bromine substituent at the 7-position and a methyl group at the 1-position enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The< strong>pyrazolo[4,3-b]pyridine core structure is a fused bicyclic system consisting of a pyrazole ring and a pyridine ring. This unique arrangement contributes to its ability to interact with various biological targets, making it a promising candidate for drug discovery. The< strong>bromine substituent at the 7-position is particularly interesting as it can participate in various chemical transformations, such as cross-coupling reactions, which are widely used in medicinal chemistry to construct complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting inflammatory and immunological disorders. The< strong>7-Bromo-1-methyl-pyrazolo[4,3-b]pyridine has shown promise in this area due to its ability to modulate inflammatory pathways. Studies have demonstrated that this compound can inhibit the activity of key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are crucial in the production of pro-inflammatory mediators like prostaglandins and leukotrienes, which are implicated in various inflammatory diseases.

Furthermore, the< strong>methyl group at the 1-position of the< strong>pyrazolo[4,3-b]pyridine scaffold plays a critical role in determining its pharmacological properties. This substituent can influence both the solubility and binding affinity of the compound towards biological targets. Computational studies have shown that the methyl group can enhance the binding interactions by forming favorable hydrophobic interactions with aromatic pockets in protein targets.

The< strong>CAS number 1823268-58-1 is a unique identifier for this compound, ensuring accurate documentation and retrieval of scientific literature related to its synthesis, applications, and biological activity. Researchers often use this identifier to cross-reference data from different studies, facilitating a comprehensive understanding of the compound's properties.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of< strong>7-Bromo-1-methyl-pyrazolo[4,3-b]pyridine. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce various functional groups onto the pyrazolo[4,3-b]pyridine core. These reactions provide a versatile platform for generating derivatives with tailored biological activities. Additionally, green chemistry principles have been integrated into synthetic protocols to minimize waste and improve sustainability.

The pharmacological profile of< strong>7-Bromo-1-methyl-pyrazolo[4,3-b]pyridine has been extensively studied in vitro and in vivo. Preclinical studies have revealed its potential as an anti-inflammatory agent by demonstrating its ability to reduce inflammation-induced pain and swelling in animal models. Moreover, preliminary human trials have shown promising results in patients with chronic inflammatory conditions, indicating its therapeutic efficacy.

The< strong>bromine substituent at the 7-position not only enhances reactivity but also allows for further derivatization through nucleophilic aromatic substitution (SNAr) reactions. This property has been exploited to develop novel analogs with enhanced pharmacological properties. For example, replacing the bromine atom with other halogens or leaving groups can alter the metabolic stability and bioavailability of the compound.

In conclusion, 7-Bromo-1-methyl-pyrazolo[4,3-b]pyridine (CAS No. 1823268-58-1) is a versatile heterocyclic compound with significant potential in pharmaceutical research. Its unique structure and functional groups make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to explore its full pharmacological potential and optimize synthetic methodologies for its production.